Cas no 147123-20-4 (5-bromo-4-methyl-1,2,3-thiadiazole)

• Product Name: 5-bromo-4-methyl-1,2,3-thiadiazole
• CAS No: 147123-20-4
• MF: C₃H₃BrN₂S
• MW: 179.038317918777
• MDL: MFCD22065644
• CID: 3176982
• PubChem ID: 82409816
• Update Time: 2025-10-24

5-bromo-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,3-THIADIAZOLE, 5-BROMO-4-METHYL-
• 5-bromo-4-methyl-1,2,3-thiadiazole
• 147123-20-4
• EN300-300038

• MDL： MFCD22065644
• Inchi： 1S/C3H3BrN2S/c1-2-3(4)7-6-5-2/h1H3
• InChI Key： WXCWVFPCXWLFAP-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=NS1

Computed Properties

• Exact Mass: 177.92003g/mol
• Monoisotopic Mass: 177.92003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-bromo-4-methyl-1,2,3-thiadiazole

Introduction to 5-bromo-4-methyl-1,2,3-thiadiazole (CAS No. 147123-20-4)

5-bromo-4-methyl-1,2,3-thiadiazole (CAS No. 147123-20-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound belongs to the thiadiazole class, which is known for its broad spectrum of biological activities. The presence of both bromine and methyl substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The thiadiazole core is a fused ring system consisting of sulfur, nitrogen, and carbon atoms, which contributes to its unique electronic and steric characteristics. This structural motif is widely recognized for its role in medicinal chemistry, particularly in the development of antimicrobial, antiviral, and anti-inflammatory agents. The 5-bromo and 4-methyl functional groups are strategically positioned to allow for further chemical modifications, enabling researchers to tailor the compound’s properties for specific applications.

In recent years, 5-bromo-4-methyl-1,2,3-thiadiazole has been extensively studied for its potential in drug discovery. One of the most compelling aspects of this compound is its ability to act as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in developing novel inhibitors targeting enzymes involved in cancer metabolism. The bromine atom provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks.

Moreover, the 1,2,3-thiadiazole scaffold has been implicated in various pharmacological activities. Studies have demonstrated its efficacy in inhibiting certain kinases and other enzymes that play a role in inflammatory pathways. The 4-methyl group influences the compound’s solubility and metabolic stability, factors that are crucial for drug development. By optimizing these structural features, chemists can enhance the bioavailability and therapeutic potential of derivatives derived from 5-bromo-4-methyl-1,2,3-thiadiazole.

The compound’s relevance extends beyond pharmaceuticals into materials science. Its electron-deficient nature makes it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The bromine substituent allows for further functionalization via metal-catalyzed reactions, enabling the creation of polymers with tailored electronic properties. This dual functionality—pharmaceutical applicability and material science utility—underscores the compound’s versatility.

Recent advancements in computational chemistry have also highlighted the importance of 5-bromo-4-methyl-1,2,3-thiadiazole as a key intermediate. Molecular modeling studies suggest that modifications to its core structure can significantly alter its binding affinity to biological targets. This has spurred interest in designing derivatives with enhanced potency and selectivity. For example, computational screening has identified promising candidates for treating neurological disorders by targeting specific receptor pathways modulated by thiadiazole derivatives.

The synthesis of 5-bromo-4-methyl-1,2,3-thiadiazole itself is an area of active research. Traditional methods involve multi-step processes starting from readily available precursors like maleic anhydride or thioamides. However, recent reports have introduced more efficient synthetic routes that minimize waste and improve yields. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion,5-bromo-4-methyl-1,2,3-thiadiazole (CAS No. 147123-20-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable building block for drug discovery and materials science alike. As research continues to uncover new methodologies for its synthesis and functionalization,5-bromo-4-methyl-1,2,3-thiadiazole is poised to remain at the forefront of chemical innovation.